Cas no 659724-82-0 (1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl-)

1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl- structure
659724-82-0 structure
Product name:1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl-
CAS No:659724-82-0
MF:C20H22N2O2
MW:322.400885105133
CID:1705354

1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl-
    • Inchi: 1S/C20H22N2O2/c23-19-14-8-3-9-15-21(19)16-20(24)22(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-2,4-7,10-13H,3,8-9,14-16H2
    • InChI Key: HHAIUCCRXFYTRC-UHFFFAOYSA-N
    • SMILES: N1(CC(N(C2=CC=CC=C2)C2=CC=CC=C2)=O)CCCCCC1=O

Computed Properties

  • Exact Mass: 322.16826

Experimental Properties

  • Density: 1.170±0.06 g/cm3(Predicted)
  • Boiling Point: 584.6±33.0 °C(Predicted)
  • PSA: 40.62
  • pka: -0.81±0.20(Predicted)

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